1-Cyclohexyl-1H-benzoimidazol-5-ylamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-Cyclohexyl-1H-benzoimidazol-5-ylamine is a chemical compound with the molecular formula C13H17N3 and a molecular weight of 215.3 . It is used for research purposes .
Molecular Structure Analysis
The molecular structure of this compound consists of a cyclohexyl group attached to a benzoimidazole ring via an amine linkage . The SMILES string representation of this compound isNC1=CC2=C (C=C1)N (C=N2)C3CCCCC3
. Physical and Chemical Properties Analysis
This compound is a solid compound . More specific physical and chemical properties such as melting point, boiling point, and density were not available in the sources I found.Scientific Research Applications
Synthesis and Antimicrobial Evaluation
1-Cyclohexyl-1H-benzoimidazol-5-ylamine and its derivatives have been synthesized and evaluated for various biological activities, including antimicrobial effects. Benzoimidazole derivatives are synthesized through various chemical reactions, including cyclocondensation with appropriate reagents, and have shown potent antihypertensive effects. These compounds are characterized using techniques like NMR, Mass, and FT-IR spectroscopy. Their biological evaluation indicates significant antimicrobial activity against both gram-positive and gram-negative bacteria, as well as fungal species. This highlights the potential of this compound derivatives in developing new antimicrobial agents (Manik Sharma, D. Kohli, Smita Sharma, 2010); (E. A. Abd El-Meguid, 2014).
Luminescent Properties for Electroluminescent Devices
The compound and its derivatives have been explored for their luminescent properties, particularly in the development of electroluminescent devices. Novel cyclometalated ligands based on benzoimidazole, when synthesized with iridium complexes, show a significant reduction in phosphorescent concentration quenching, thus exhibiting bright photoluminescence in solid state. These properties are instrumental in the potential application of these compounds in non-doped electrophosphorescence devices, indicating a promising avenue for the development of advanced materials for lighting and display technologies (Li-ying Zhang, Bin Li, Jian-xing Wang, 2013).
Enhancement of Cytotoxicity in Cancer Cells
The conjugation of this compound derivatives to certain metal complexes has been studied for its ability to enhance cytotoxicity in cancer cells. Organoruthenium complexes, for instance, have been synthesized and shown to exhibit moderate cytotoxicity against various cancer cell lines. These studies suggest that conjugating these compounds to proteins like human serum albumin could potentially enhance their antiproliferative effects and improve drug targeting and delivery to cancer cells, leveraging the enhanced permeability and retention effect for better accumulation in tumors (I. Stepanenko, A. Casini, F. Edafe, et al., 2011).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
1-cyclohexylbenzimidazol-5-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17N3/c14-10-6-7-13-12(8-10)15-9-16(13)11-4-2-1-3-5-11/h6-9,11H,1-5,14H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XVUBXOSDBYRFJX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)N2C=NC3=C2C=CC(=C3)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17N3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
215.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.